Cas no 41532-84-7 (1,1,2-Trimethyl-1H-benz[e]indole)

• Product Name: 1,1,2-Trimethyl-1H-benz[e]indole
• CAS No: 41532-84-7
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD00082627
• CID: 55432
• PubChem ID: 87577451
• Update Time: 2025-04-18

1,1,2-Trimethyl-1H-benz[e]indole Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Trimethyl-1H-benzo[e]indole
• TMBI
• 2,3,3-Trimethyl-4,5-benzoindole
• 1,1,2-Trimethyl-1H-benz[e]indole
• 1,1,2-trimethyl-1h-benz[e]indol
• 1,1,2-TRIMETHYLBENZ[E]INDOLE
• 1,1,2-TRIMETHYLNAPHTHO[1,2-D]PYRROLE
• 1H-BENZO[E]INDOLE, 1,1,2-TRIMETHYL-
• 2,3,3-TRIMETHYL-3H-BENZ[E]INDOL
• 1,1,2-Trimethylbenzo[e]indole
• 2,3,3-Trimethylbenzo(4,5)Indole
• 2,3,3-Trimethyl-4,5-benzo-3H-indole
• 1,1,2-trimethyl-1H-benzoindole
• 2,3,3-Trimethylnaphto[1,2-d]pyrrole
• 2,3,3-trimethylbenzoindolenine
• 1H-BENZ[E]INDOLE, 1,1,2-TRIMETHYL-
• 1,1,2-Trimethyl-1H-benz(e)indole
• 1H-Benz(e)indole, 1,1,2-trimethyl-
• 2,3,3-trimethyl-1H-benz[e]indolenine
• F56431T911
• 1,1,2-trimethylhydrobenzo[e]indole
• 1,1,2-Trimethyl-1H-benzo(e)indole (2,3,3-Trimethylbenzo(4,5)indole)

• MDL： MFCD00082627
• Inchi： 1S/C15H15N/c1-10-15(2,3)14-12-7-5-4-6-11(12)8-9-13(14)16-10/h4-9H,1-3H3
• InChI Key： WJZSZXCWMATYFX-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C(C)(C)C=1C
• BRN： 153709

Computed Properties

• Exact Mass: 209.12055
• Monoisotopic Mass: 209.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Light brown powder
• Density: 0.7
• Melting Point: 115.0 to 119.0 deg-C
• Boiling Point: 333.7℃ at 760 mmHg
• Flash Point: 147.7℃
• Refractive Index: 1.5720 (estimate)
• Solubility: insoluble (20°C)
• Water Partition Coefficient: Insoluble (20 º C)
• PSA: 12.36
• LogP: 3.65900
• Sensitiveness: Sensitive to air

1,1,2-Trimethyl-1H-benz[e]indole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38;R45
• Safety Term：S26;S37/39;S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes